Cas no 80945-86-4 (6-bromo-2-chloro-1,3-benzothiazole)

6-Bromo-2-chloro-1,3-benzothiazole is a heterocyclic aromatic compound featuring both bromo and chloro functional groups on a benzothiazole scaffold. This structure makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of halogen substituents enhances its reactivity, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its high purity and stability under standard conditions ensure reliable performance in complex synthetic pathways. The compound's rigid benzothiazole core also contributes to its utility in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Suitable for research and industrial use, it is handled under controlled conditions to maintain integrity.
6-bromo-2-chloro-1,3-benzothiazole structure
80945-86-4 structure
Product Name:6-bromo-2-chloro-1,3-benzothiazole
CAS No:80945-86-4
MF:C7H3BrClNS
MW:248.527418375015
MDL:MFCD04971822
CID:60279
PubChem ID:2049871
Update Time:2025-10-16

6-bromo-2-chloro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-chlorobenzothiazole
    • 6-Bromo-2-chloro-1,3-benzothiazole
    • 6-Bromo-2-chlorobenzo[d]thiazole
    • 6-Bromo-2-chloro-benzothiazole
    • Benzothiazole, 6-bromo-2-chloro-
    • 2-CHLORO-6-BROMOBENZOTHIAZOLE
    • zlchem 563
    • PubChem11132
    • KSC497Q7N
    • ZLC0428
    • IJQSMNIZBBEBKI-UHFFFAOYSA-N
    • HMS1655N09
    • EBD42253
    • BCP21684
    • 6-BROMO-2-CHLORBENZOTHIAZOLE
    • SBB100475
    • 6-Bromo-2-chlorobenzothiazole,
    • AC-7670
    • AM20041198
    • F1910-0018
    • MFCD04971822
    • BB 0260634
    • CS-W014630
    • SCHEMBL141868
    • EN300-237777
    • AB20897
    • 6-bromanyl-2-chloranyl-1,3-benzothiazole
    • SY004598
    • FT-0649113
    • DTXSID10365955
    • A840010
    • J-518322
    • 80945-86-4
    • A9973
    • AKOS005072770
    • FA-0922
    • 6-Bromo-2-chlorobenzothiazole, 97%
    • B4448
    • 6-Bromo-2-chlorobenzothiazole (ACI)
    • 2-Chloro-6-bromobenzo[d]thiazole
    • DB-029224
    • 6-bromo-2-chloro-benzo[d]thiazole
    • DTXCID40316995
    • 6-Bromo-2-chloro-1,3-benzothiazole; 6-Bromo-2-chlorobenzo[d]thiazole
    • 6-bromo-2-chloro-1,3-benzothiazole
    • MDL： MFCD04971822
    • Inchi： 1S/C7H3BrClNS/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H
    • InChI Key： IJQSMNIZBBEBKI-UHFFFAOYSA-N
    • SMILES： ClC1SC2C(=CC=C(C=2)Br)N=1

Computed Properties

  • Exact Mass: 246.88600
  • Monoisotopic Mass: 246.886
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.849
  • Melting Point: 99-103 °C
  • Boiling Point: 157°C/18mmHg(lit.)
  • Flash Point: 140.8℃
  • Refractive Index: 1.721
  • PSA: 41.13000
  • LogP: 3.71220

6-bromo-2-chloro-1,3-benzothiazole Security Information

  • Symbol: GHS06
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H301-H315-H319-H335
  • Warning Statement： P261-P301+P310-P305+P351+P338
  • Hazardous Material transportation number：UN 2811
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R36/37/38
  • HazardClass：IRRITANT
  • PackingGroup：Ⅲ
  • Storage Condition：Inert atmosphere,2-8°C(BD4016)

6-bromo-2-chloro-1,3-benzothiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-bromo-2-chloro-1,3-benzothiazole Pricemore >>

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6-bromo-2-chloro-1,3-benzothiazole Production Method

Production Method 1

51618-30-5 51618-30-5
80945-86-4 80945-86-4
Reaction Conditions
1.1 Reagents: Sulfuryl chloride ;  15 min, 20 - 25 °C
1.2 Reagents: Water ;  3 h, 20 - 25 °C
1.3 Reagents: Acetonitrile ,  Water
Reference
Water-Promoted Chlorination of 2-Mercaptobenzothiazoles
Wimmer, Laurin; et al, Synthesis, 2018, 50(10), 2027-2032

Production Method 2

37390-63-9 37390-63-9
80945-86-4 80945-86-4
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  2 h, 50 °C
Reference
Ferulic acid and benzothiazole dimer derivatives with high binding affinity to β-amyloid fibrils
Byeon, Seong Rim; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(14), 4022-4025

Production Method 3

367-24-8 367-24-8
140-89-6 140-89-6
80945-86-4 80945-86-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  3 h, 95 °C; 95 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
2.1 Reagents: Sulfuryl chloride ;  < rt; 2 h, rt
2.2 Solvents: Water ;  2 h, 0 °C
Reference
A convenient synthesis of 2-mercapto- and 2-chlorobenzothiazoles
Zhu, Lei; et al, Journal of Heterocyclic Chemistry, 2005, 42(4), 727-730

Production Method 4

140-89-6 140-89-6
80945-86-4 80945-86-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  3 - 14 h, rt → 130 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  130 °C → rt; pH 1 - 2, rt
2.1 Reagents: Sulfuryl chloride ;  15 min, 20 - 25 °C
2.2 Reagents: Water ;  3 h, 20 - 25 °C
2.3 Reagents: Acetonitrile ,  Water
Reference
Water-Promoted Chlorination of 2-Mercaptobenzothiazoles
Wimmer, Laurin; et al, Synthesis, 2018, 50(10), 2027-2032

Production Method 5

1762-95-4 1762-95-4
80945-86-4 80945-86-4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  1 h, < 10 °C
2.1 Reagents: Hydrazine hydrate (1:1) ,  Hydrazine sulfate Solvents: Ethylene glycol ;  2 h, 120 °C
3.1 Reagents: Thionyl chloride ;  2 h, 50 °C
Reference
Ferulic acid and benzothiazole dimer derivatives with high binding affinity to β-amyloid fibrils
Byeon, Seong Rim; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(14), 4022-4025

Production Method 6

51618-30-5 51618-30-5
80945-86-4 80945-86-4
Reaction Conditions
1.1 Reagents: Sulfuryl chloride ;  < rt; 2 h, rt
1.2 Solvents: Water ;  2 h, 0 °C
Reference
A convenient synthesis of 2-mercapto- and 2-chlorobenzothiazoles
Zhu, Lei; et al, Journal of Heterocyclic Chemistry, 2005, 42(4), 727-730

Production Method 7

15864-32-1 15864-32-1
80945-86-4 80945-86-4
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ,  Hydrazine sulfate Solvents: Ethylene glycol ;  2 h, 120 °C
2.1 Reagents: Thionyl chloride ;  2 h, 50 °C
Reference
Ferulic acid and benzothiazole dimer derivatives with high binding affinity to β-amyloid fibrils
Byeon, Seong Rim; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(14), 4022-4025

6-bromo-2-chloro-1,3-benzothiazole Raw materials

6-bromo-2-chloro-1,3-benzothiazole Preparation Products

6-bromo-2-chloro-1,3-benzothiazole Suppliers

Amadis Chemical Company Limited
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(CAS:80945-86-4)6-bromo-2-chloro-1,3-benzothiazole
Order Number:A9973
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:21
Price ($):278.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:80945-86-4)6-bromo-2-chloro-1,3-benzothiazole
A9973
Purity:99%
Quantity:100g
Price ($):278.0
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